Cas no 378195-19-8 (3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide)

• Product Name: 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide
• CAS No: 378195-19-8
• MF: C₁₄H₁₃Cl₂N₃O₄
• MW: 358.176721334457
• CID: 5682588
• PubChem ID: 6403417
• Update Time: 2025-06-10

3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 378195-19-8
• AKOS034456880
• SMR000353940
• 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide
• Z56806044
• HMS2589K16
• EN300-26591489
• MLS001017673
• CHEMBL1312934

• Inchi： 1S/C14H13Cl2N3O4/c1-21-9-4-7(5-10(22-2)12(9)23-3)17-14(20)8-6-11(15)18-19-13(8)16/h4-6H,1-3H3,(H,17,20)
• InChI Key： RZTXXQKJLSHQTL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(NC1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 357.0283113g/mol
• Monoisotopic Mass: 357.0283113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.6Ų

Additional information on 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide

Introduction to 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide (CAS No. 378195-19-8)

3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide, with the CAS number 378195-19-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core substituted with dichloro and trimethoxyphenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine scaffold is a well-known heterocyclic ring system that has been extensively studied for its diverse biological activities. The presence of chlorine atoms and methoxy groups in the structure of 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide imparts specific physicochemical properties that can influence its pharmacological behavior. For instance, the dichloro substitution can enhance the lipophilicity of the molecule, while the trimethoxyphenyl group can improve its solubility and stability.

Recent research has focused on the potential of 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide has also been investigated for its antitumor activity. A study conducted by a team at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide has also been evaluated in preclinical studies. Results indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

The safety profile of 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide is another critical aspect that has been investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 3,6-dichloro-N-(3,4,5-trimethoxyphenyl)pyridazine-4-carboxamide (CAS No. 378195-19-8) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.